2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(tetrahydro-2-furanylmethyl)benzamide
Description
Synthesis Analysis
The synthesis of compounds related to the one often involves multi-step chemical reactions starting from basic precursors such as acetic acid, substituted benzoyl chlorides, and heterocyclic components. For instance, a series of substituted benzamides were designed and synthesized, showcasing the versatility of the synthetic routes in generating compounds with specific functionalities for desired applications (Ravinaik et al., 2021).
Molecular Structure Analysis
X-ray diffraction studies play a crucial role in determining the crystal structure of these compounds, providing insights into their molecular geometry, bond lengths, and angles. An example includes the analysis of a compound crystallizing in the monoclinic space group with specific cell dimensions, revealing the stabilization of the crystal structure by various hydrogen bonds and π-π interactions (Sharma et al., 2016).
Chemical Reactions and Properties
The chemical behavior of such compounds under different conditions can lead to a variety of reactions, including cyclization, substitution, and interaction with different chemical agents. For example, certain benzamide derivatives have been evaluated for their ability to inhibit RET kinase activity, showcasing the potential biochemical interactions these compounds can undergo (Han et al., 2016).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. DFT calculations and spectral analysis, including IR, NMR, and UV-Vis, are commonly employed to investigate these aspects. For instance, detailed structural analysis through DFT and X-ray diffraction studies provides a comprehensive understanding of the compound's geometry and electronic properties (Demir et al., 2016).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interaction with other molecules, are crucial for understanding the potential applications of these compounds. Studies involving docking and biological activity evaluation reveal the interactions at the molecular level, offering insights into the mechanism of action for various biological targets (Al-Hourani et al., 2015).
properties
IUPAC Name |
2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(oxolan-2-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3/c21-14-9-7-13(8-10-14)18-23-20(27-24-18)17-6-2-1-5-16(17)19(25)22-12-15-4-3-11-26-15/h1-2,5-10,15H,3-4,11-12H2,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYKWVASPRLECBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(tetrahydrofuran-2-ylmethyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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